Cas no 55882-65-0 ((2E)-3-4-(Acetyloxy)-3-methoxyphenyl-2-propenoyl Chloride)

(2E)-3-4-(Acetyloxy)-3-methoxyphenyl-2-propenoyl Chloride Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-[4-(acetyloxy)-3-methoxyphenyl]-, (2E)-
• XGIHZUUVIHMRFM-UHFFFAOYSA-N
• 3-(4'-acetoxy-3'-methoxyphenyl)-2-propenoyl chloride
• [4-(3-chloro-3-oxoprop-1-enyl)-2-methoxyphenyl] acetate
• 55882-65-0
• 4-acetoxy-3-methoxycinnamoyl chloride
• +Expand

• InChIKey： XGIHZUUVIHMRFM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11ClO4/c1-8(14)17-10-5-3-9(4-6-12(13)15)7-11(10)16-2/h3-7H,1-2H3
• SMILES： CC(=O)OC1=C(C=C(C=C1)C=CC(=O)Cl)OC

Computed Properties

• Exact Mass: 254.03463
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 254.0345865g/mol
• Heavy Atom Count: 17
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6